4'-Bromo-biphenyl-3-carboxylic acid
Overview
Description
4’-Bromo-biphenyl-3-carboxylic acid is an organic compound that incorporates a carboxyl functional group . It has a molecular formula of C13H9BrO2 . This compound is part of the Thermo Scientific brand product portfolio .
Synthesis Analysis
The synthesis of 4’-Bromo-biphenyl-3-carboxylic acid can be achieved using 4-bromodiphenyl as the starting material via acetylation and haloform reaction . The structure of the compound is confirmed by NMR, IR, elemental analysis, and mass spectrometry .Molecular Structure Analysis
The molecular structure of 4’-Bromo-biphenyl-3-carboxylic acid includes a carboxyl group attached to a biphenyl group, with a bromine atom on one of the phenyl rings . The molecular weight of the compound is 277.117 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of 4’-Bromo-biphenyl-3-carboxylic acid include a molecular weight of 277.117 g/mol and a molecular formula of C13H9BrO2 . Carboxylic acids, in general, can engage in hydrogen bonding with water molecules, making them soluble in water .Scientific Research Applications
Organic Synthesis
Carboxylic acids, like 4’-Bromo-biphenyl-3-carboxylic acid, are versatile organic compounds used in various areas such as organic synthesis, nanotechnology, and polymers . They are involved in obtaining small molecules, macromolecules, synthetic or natural polymers .
Nanotechnology
In nanotechnology, carboxylic acids assist in the surface modification of nanostructures such as carbon nanotubes and graphene . They promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures .
Polymers
Carboxylic acids have applications in the area of polymers as monomers, additives, catalysts, etc . They are used in the modification of the surface of nanoparticles metallic .
Biological and Medicinal Applications
Biphenyl derivatives, like 4’-Bromo-biphenyl-3-carboxylic acid, are used to produce a wide range of drugs and products for agriculture . They are significant intermediates in organic chemistry and are the structural moiety of an extensive range of compounds with pharmacological activities .
In Vitro Metabolism
4-Bromobiphenyl undergoes reduction to biphenyl in cationic micelles by electrochemically generated anion radicals of 9-phenylanthracene . This process has been investigated in the in vitro metabolism by cytochrome P-450-dependent monooxygenases in rat hepatic microsomes .
Heterocycle Synthesis
3-Bromo-4-phenylisothiazole-5-carboxamide, a compound related to 4’-Bromo-biphenyl-3-carboxylic acid, has been used in the synthesis of heterocyclic compounds . These reactions have potential applications in the development of new pharmaceuticals .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used in the suzuki–miyaura cross-coupling reaction , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The targets in this context would be the organoboron reagents used in the process .
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound may participate in the formation of carbon-carbon bonds . This involves the oxidative addition of an electrophilic organic group to a palladium catalyst, followed by transmetalation with a nucleophilic organoboron reagent .
Biochemical Pathways
It’s known that the compound is involved in suzuki–miyaura cross-coupling reactions , which are key in the synthesis of various organic compounds. The downstream effects would depend on the specific compounds being synthesized.
Result of Action
Its involvement in suzuki–miyaura cross-coupling reactions suggests that it plays a role in the formation of carbon-carbon bonds, which are fundamental in the synthesis of various organic compounds .
Action Environment
The action, efficacy, and stability of 4’-Bromo-biphenyl-3-carboxylic acid can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reactions in which it participates are known to be exceptionally mild and functional group tolerant . This suggests that the compound’s action may be robust across a range of reaction conditions.
properties
IUPAC Name |
3-(4-bromophenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrO2/c14-12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(15)16/h1-8H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZEOXGJWZDXOEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10363577 |
Source
|
| Record name | 3-(4-bromophenyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10363577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885951-66-6 |
Source
|
| Record name | 3-(4-bromophenyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10363577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-Bromo-biphenyl-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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